Cas no 75-78-5 (Dichlorodimethylsilane)

Dichlorodimethylsilane structure

Dichlorodimethylsilane structure

Product Name:Dichlorodimethylsilane

CAS No:75-78-5

Molecular Formula:C₂H₆CL₂SI

Molecular Weight:129.06

MDL:MFCD00000491

CID:34020

PubChem ID:6398

Dichlorodimethylsilane Properties

Names and Identifiers

- Dichlorodimethylsilane
- DIMETHYLSILICON DICHLORIDE
- DMDCS
- DOW CORNING(TM) PRODUCT Z-1219
- DOW CORNING Z-1219 CHLOROSILANE
- FLUKA GEL REPEL I
- FLUKA GEL REPEL II
- GLASS-PREP(TM)
- SILANE M2
- SILANISATION SOLUTION
- SILANIZATION SOLUTION I
- SILANIZATION SOLUTION II
- (CH3)2SiCl2
- dichlorodimethyl-silan
- Dichlorodimethylsilicon
- dimethyldichlorosilicane
- Dimethyl-dichlorsilan
- dimethyl-dichlorsilan(czech)
- dichloro(dimethyl)silane
- Sylon™ CT
- Dimethyldichlorosilane
- DIMETHYLDICHLOROSILANE, 99+%
- +Expand
- MDL： MFCD00000491
- InChIKey： LIKFHECYJZWXFJ-UHFFFAOYSA-N
- Inchi： 1S/C2H6Cl2Si/c1-5(2,3)4/h1-2H3
- SMILES： C[Si](C)(Cl)Cl
- BRN： 605287

Computed Properties

Exact Mass: 127.96200
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 127.962
Heavy Atom Count: 5
Complexity: 30.6
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0A^2

Experimental Properties

LogP: 2.16580
PSA: 0.00000
Refractive Index: n20/D 1.404(lit.)
Water Partition Coefficient: React
Boiling Point: 70 °C(lit.)
Melting Point: −76 °C (lit.)
Flash Point: Fahrenheit: 33.8 ° f
Celsius: 1 ° c
Solubility: Solubility in water: Reacts Solubility in other solvents: soluble in proton-free solvents (care must be taken with ketones and esters) soluble in benzene and ether decomposes in ethanol
Color/Form: ~5% in toluene
Color/Form: Colorless fuming liquid with pungent smell. [1]
Stability/Shelf Life: Stable. Reacts violently with water and alcohols. Highly flammable. Incompatible with strong oxidizing agents, water, alcohols, caustics, ammonia.
Solubility: Soluble in benzene and diethyl ether. [13]
Sensitiveness: Moisture Sensitive
Density: 1.07 g/mL at 25 °C(lit.)

Dichlorodimethylsilane Security Information

Symbol: GHS02 GHS07 GHS08
RTECS：VV3150000
WGK Germany：2
Safety Term：3
Safety Instruction： S60-S61-S62-S36/37-S59
Packing Group：II
Packing Group：II
Risk Phrases：R11; R36/37/38
Hazard Level：3
Dangerous goods sign： F Xi
Hazardous Material transportation number：UN 2924 3/PG 2
Hazard Statement： H225,H315,H373,H361d,H304,H336
Warning Statement： P210,P280,P301+P330+P331
Prompt：dangerous
Storage Condition：2-8°C
PackingGroup：II
Risk Phrases： 11-14-20/22-35-37
Signal Word：Danger
TSCA：Yes
Explosive Limit：1.75-48.5%(V)
HazardClass：3
FLUKA BRAND F CODES：3-10-19-21

Dichlorodimethylsilane Customs Data

HS CODE：29310095
Customs Data：

China Customs Code:
29310095

Dichlorodimethylsilane Synthesis

Synthetic Circuit 1

75-76-3

75-76-3

75-78-5

75-78-5

1529-48-2

1529-48-2

1529-47-1

1529-47-1

993-10-2

993-10-2

865-52-1

865-52-1

75-77-4

75-77-4

Reaction Conditions

1.1 Reagents: Germanium chloride Catalysts: Aluminum chloride

Reference

Tetramethylsilane in synthesis: selective mono- and polymethylations of germanium tetrachloride

Bordeau, Michel; et al, Organometallics, 1985, 4(6), 1087-9

Dichlorodimethylsilane Preparation Products

Dichlorodimethylsilane Related Literature

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Zhixiang Chen,Yi Lu,Rogerio Manica,Jianting Lu,Di Shi,Jingqiao Li,Qingxia Liu Nanoscale 2023 15 8158
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Philip G. Harrison,Edward W. Thornton J. Chem. Soc. Faraday Trans. 1 1976 72 1310
6. Excited-state non-radiative decay in stilbenoid compounds: an ab initio quantum-chemistry study on size and substituent effects

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7. Growth of silicon/carbon microrods on graphite microspheres as improved anodes for lithium-ion batteries

Xiaoyi Zhu,Han Chen,Yanhong Wang,Linhua Xia,Qiangqiang Tan,Hong Li,Ziyi Zhong,Fabing Su,X. S. Zhao J. Mater. Chem. A 2013 1 4483
8. A dithizone-anchored silica gel surface, {SiO2}@DZ for the selective sample cleanup of Gd(iii) amidst Fe(iii), Th(iv), and Ce(iv) employing ion pair complexation

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9. The effect of drop size on contact angle measurements of superhydrophobic surfaces

C. Elif Cansoy RSC Adv. 2014 4 1197
10. Efficient blue emission from siloles

Ben Zhong Tang,Xiaowei Zhan,Gui Yu,Priscilla Pui Sze Lee,Yunqi Liu,Daoben Zhu J. Mater. Chem. 2001 11 2974

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